4-[5-[2-(Difluoromethoxy)-2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile

• Molecular Formula: C21H13F4N5O2
• Molecular Weight: 443.4 g/mol
• IUPAC Name: 4-[5-[2-(difluoromethoxy)-2-(3,4-difluorophenyl)ethoxy]-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]benzonitrile
• InChI: InChI=1S/C21H13F4N5O2/c22-15-6-5-14(7-16(15)23)17(32-21(24)25)11-31-19-10-27-9-18-28-29-20(30(18)19)13-3-1-12(8-26)2-4-13/h1-7,9-10,17,21H,11H2
• InChI Key: LHSRVKYAEUESTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=NN=C3N2C(=CN=C3)OCC(C4=CC(=C(C=C4)F)F)OC(F)F

Description

MMV670652 is a promising compound in the field of medicinal chemistry, particularly in the fight against malaria. It belongs to the triazolopyrazine series, which has shown significant potential in targeting malaria parasites .

Preparation Methods

The synthesis of MMV670652 involves several steps. The compound is typically synthesized as a racemic mixture, which means it contains equal amounts of two enantiomers. The synthesis process includes the formation of the triazolopyrazine core, followed by various modifications to the pyrazine side chain . The separation of enantiomers is often achieved using preparative high-performance liquid chromatography .

Chemical Reactions Analysis

MMV670652 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

MMV670652 has several scientific research applications:

Chemistry: It is used as a model compound for studying the synthesis and reactivity of triazolopyrazines.

Biology: It is used to study the biological activity of triazolopyrazines, particularly their ability to inhibit the growth of malaria parasites.

Medicine: It is being investigated as a potential antimalarial drug.

Industry: It is used in the development of new synthetic methods and the production of related compounds.

Mechanism of Action

The mechanism of action of MMV670652 involves the inhibition of a specific enzyme in the malaria parasite. This enzyme is essential for the parasite’s survival, and its inhibition leads to the death of the parasite. The exact molecular targets and pathways involved are still being studied, but it is believed that MMV670652 disrupts the parasite’s ion regulation .

Comparison with Similar Compounds

MMV670652 is unique among triazolopyrazines due to its specific structure and biological activity. Similar compounds include other members of the triazolopyrazine series, such as MMV390048 and MMV048634. These compounds share a similar core structure but differ in their side chains and biological activities .